2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(1,3-benzodioxol-5-yl)acetamide

• IUPAC Name: 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(1,3-benzodioxol-5-yl)acetamide
• InChI: InChI=1S/C13H13N5O4S/c1-7-12(20)18(14)13(17-16-7)23-5-11(19)15-8-2-3-9-10(4-8)22-6-21-9/h2-4H,5-6,14H2,1H3,(H,15,19)
• InChI Key: ZGKWQVWDBKAKCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N(C1=O)N)SCC(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C13H13N5O4S
• DSSTOX Substance ID: DTXSID901321470
• Molecular Weight: 335.34 g/mol
• Solubility: 27.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 869067-74-3

Description

2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(1,3-benzodioxol-5-yl)acetamide is a useful research compound. Its molecular formula is C13H13N5O4S and its molecular weight is 335.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Triazine derivatives have been synthesized through various methods, highlighting the chemical versatility and adaptability of triazine-based compounds. For instance, Kametani et al. (1972) demonstrated the synthesis of 2-methyl-4-sulfanilamido-s-triazine derivatives, showcasing the unexpected products formed during the condensation reactions, which underscores the complexity and potential for discovering novel compounds within this chemical family (Kametani, Okui, & Koizumi, 1972).

Structural Insights

The crystal structures of related compounds provide valuable insights into their molecular configurations, which can inform their potential applications. For example, Subasri et al. (2016) investigated the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, revealing a folded conformation stabilized by intramolecular hydrogen bonding, which could influence the interaction of these compounds with biological targets (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).

Biological Activities

The exploration of biological activities of triazine derivatives is a significant area of research, with potential implications for therapeutic applications. Fahim and Ismael (2021) conducted a theoretical investigation on antimalarial sulfonamides, utilizing computational calculations and molecular docking studies to examine their activities against COVID-19, highlighting the versatility of sulfonamide derivatives in addressing different diseases (Fahim & Ismael, 2021).